Cas no 2229480-60-6 (2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-fluoroethan-1-amine)

• Product Name: 2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-fluoroethan-1-amine
• CAS No: 2229480-60-6
• MF: C₉H₁₂FNS
• MW: 185.261684417725
• CID: 6448716
• PubChem ID: 165647879
• Update Time: 2025-05-21

2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-fluoroethan-1-amine
• EN300-1732337
• 2229480-60-6
• 2-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-2-fluoroethan-1-amine

• Inchi： 1S/C9H12FNS/c10-7(5-11)9-4-6-2-1-3-8(6)12-9/h4,7H,1-3,5,11H2
• InChI Key： GBOIETOBPOJVNI-UHFFFAOYSA-N
• SMILES： S1C(C(CN)F)=CC2=C1CCC2

Computed Properties

• Exact Mass: 185.06744872g/mol
• Monoisotopic Mass: 185.06744872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-fluoroethan-1-amine

Professional Introduction to Compound with CAS No. 2229480-60-6 and Product Name: 2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-fluoroethan-1-amine

The compound with the CAS number 2229480-60-6 and the product name 2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-fluoroethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound's molecular framework integrates a cyclopentabthiophene core with a fluoroethylamine substituent, creating a versatile scaffold that exhibits promising biological activities.

Recent research in the domain of heterocyclic compounds has highlighted the importance of cyclopentabthiophene derivatives in the design of novel therapeutic agents. These structures are known for their ability to modulate various biological pathways, making them valuable candidates for further exploration. The introduction of a fluoroethylamine group into the molecular structure of this compound enhances its pharmacological profile by improving solubility, metabolic stability, and binding affinity to biological targets. Such modifications are critical in optimizing drug candidates for clinical efficacy.

In the context of modern drug discovery, the synthesis and characterization of this compound align with emerging trends in medicinal chemistry. The use of advanced synthetic methodologies has enabled researchers to access complex molecular architectures with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in constructing the intricate framework of 2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-fluoroethan-1-amine. These approaches not only facilitate the efficient preparation of the target molecule but also allow for structural diversification, which is essential for identifying lead compounds with desirable pharmacological properties.

The biological activity of this compound has been a focal point of recent investigations. Preliminary studies suggest that it exhibits notable interactions with enzymes and receptors involved in critical cellular processes. Specifically, the fluoroethylamine moiety has been shown to enhance binding affinity to certain therapeutic targets, potentially leading to improved drug efficacy. Furthermore, computational modeling and molecular dynamics simulations have provided insights into the compound's binding mode and interactions within biological systems. These studies underscore the importance of integrating computational techniques with experimental approaches to accelerate drug discovery efforts.

The pharmacokinetic profile of 2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-fluoroethan-1-amine is another area of interest. The presence of fluorine atoms in the molecular structure often contributes to enhanced metabolic stability and prolonged half-life in vivo. This characteristic is particularly advantageous for developing drugs that require multiple dosing regimens or have narrow therapeutic windows. Additionally, fluorine substitution can influence pharmacological activity by altering electronic properties and steric interactions at the binding site. Such features make this compound an attractive candidate for further optimization.

Current research trends indicate that hybrid molecules combining different heterocyclic systems are becoming increasingly important in drug development. The cyclopentabthiophene core in this compound provides a robust scaffold that can be further functionalized to explore diverse biological activities. For instance, modifications at different positions on the thiophene ring or the ethylamine side chain could yield derivatives with enhanced potency or selectivity against specific disease targets. Such structural flexibility is crucial for tailoring molecules to meet the demands of modern medicine.

The synthesis of this compound also highlights advancements in green chemistry principles. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. By employing catalytic systems that are highly efficient and selective, researchers can achieve high yields while maintaining compliance with regulatory standards. These practices align with global initiatives aimed at promoting sustainable pharmaceutical manufacturing.

Future directions in the study of this compound may include exploring its potential as an intermediate in larger synthetic schemes or as a building block for more complex molecules. The versatility of its structure allows it to serve as a platform for generating novel derivatives with tailored properties. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic applications.

In summary, the compound with CAS number 2229480-60-6 and product name 2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-fluoroethan-1-amine exemplifies the innovative approaches being employed in contemporary pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable asset in drug discovery efforts. As research continues to evolve, this molecule is likely to play a significant role in developing next-generation therapeutic agents that address unmet medical needs.